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Compound of Interest

Compound Name: 2-Iodobenzoate

Cat. No.: B1229623 Get Quote

This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling 2-iodobenzoate
compounds, focusing on 2-Iodobenzoic acid and its derivatives like Methyl 2-iodobenzoate.

This information is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Hazard Identification and Classification
2-Iodobenzoate derivatives are classified as hazardous materials. Below is a summary of their

hazard information.

Hazard Classification 2-Iodobenzoic Acid Methyl 2-iodobenzoate

Signal Word Danger / Warning[1][2] Warning[3]

Hazard Statements

Harmful if swallowed, Causes

skin irritation, Causes serious

eye damage, May cause

respiratory irritation.[1][4]

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory system

irritation.[3]

Pictograms

Toxicological Data
The following table summarizes the available toxicological data for 2-Iodobenzoic acid.
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Route of Exposure Species Dose Reference

Oral LD50 Mouse 1500 mg/kg [2]

Intraperitoneal LD50 Mouse 200 mg/kg [2]

Note: No specific LD50 data was found for Methyl 2-iodobenzoate in the provided search

results.[5][6]

Operational and Disposal Plans
A systematic approach is critical for safely handling 2-iodobenzoate compounds. The following

sections outline the procedures for handling, storage, and disposal.

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to prevent exposure.

PPE Category Equipment Rationale and Citations

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required if there

is a splash hazard.[4][6]

Protects against eye irritation

and serious eye damage.[2][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat must be worn and fully

buttoned. For larger quantities,

a chemical-resistant apron is

recommended.[6]

Prevents skin contact which

can cause irritation.[2][4]

Respiratory Protection

A NIOSH-approved respirator

is necessary if there is a risk of

inhaling dust or aerosols, or if

working outside of a fume

hood is unavoidable.[6]

Protects against respiratory

irritation.[4]
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Handling and Storage
Proper handling and storage are crucial to maintain the stability of the chemical and the safety

of laboratory personnel.

Handling:

Always handle 2-iodobenzoate compounds in a well-ventilated area, preferably within a

chemical fume hood.[2][5]

Avoid contact with skin, eyes, and clothing.[2][5]

Minimize dust generation and avoid breathing dust, fumes, or vapors.[4][5]

Wash hands thoroughly after handling.[2][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][5]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[5][7]

Keep containers tightly closed.[5][7]

Some derivatives may be light-sensitive and require storage in the dark.[8]

Disposal Plan
Dispose of 2-iodobenzoate waste in accordance with federal, state, and local regulations.[5]

Chemical Waste: Unused or surplus material should be disposed of as hazardous waste.[9]

Contact a licensed professional waste disposal service.[4] One method involves dissolving

the material in a combustible solvent and burning it in a chemical incinerator with an

afterburner and scrubber.[4]

Contaminated Packaging: Dispose of empty containers as unused product.[4] Do not reuse

empty containers.
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Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling 2-
iodobenzoate compounds in a laboratory setting.
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Caption: Workflow for safe handling of 2-Iodobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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